Cas no 2229600-90-0 (Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate)
Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate
- 2229600-90-0
- EN300-1943951
- Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate
-
- Inchi: 1S/C12H13F2NO2/c1-17-10(16)8-4-2-3-5-9(8)11(15)6-12(13,14)7-11/h2-5H,6-7,15H2,1H3
- InChI Key: MJALGYAYBSQZRB-UHFFFAOYSA-N
- SMILES: FC1(CC(C2C=CC=CC=2C(=O)OC)(C1)N)F
Computed Properties
- Exact Mass: 241.09143498g/mol
- Monoisotopic Mass: 241.09143498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.3Ų
Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1943951-0.05g |
methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate |
2229600-90-0 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1943951-0.1g |
methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate |
2229600-90-0 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1943951-0.25g |
methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate |
2229600-90-0 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1943951-0.5g |
methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate |
2229600-90-0 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1943951-1.0g |
methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate |
2229600-90-0 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1943951-2.5g |
methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate |
2229600-90-0 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1943951-5.0g |
methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate |
2229600-90-0 | 5g |
$4349.0 | 2023-06-01 | ||
| Enamine | EN300-1943951-10.0g |
methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate |
2229600-90-0 | 10g |
$6450.0 | 2023-06-01 | ||
| Enamine | EN300-1943951-1g |
methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate |
2229600-90-0 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1943951-5g |
methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate |
2229600-90-0 | 5g |
$4349.0 | 2023-09-17 |
Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate
Exploring the Potential of Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate (CAS No. 2229600-90-0) in Modern Pharmaceutical Research
In the rapidly evolving field of pharmaceutical chemistry, Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate (CAS No. 2229600-90-0) has emerged as a compound of significant interest. This molecule, characterized by its unique difluorocyclobutyl and benzoate functional groups, is being studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to enhanced bioavailability and metabolic stability—key factors in modern small-molecule therapeutics.
The compound's CAS number 2229600-90-0 serves as a crucial identifier in chemical databases, facilitating global research collaboration. Recent studies have focused on its potential as a building block for more complex pharmaceutical agents, especially in the development of targeted therapies. The presence of both amino and ester functionalities in its structure makes it particularly versatile for further chemical modifications, addressing current demands for precision medicine approaches.
From a synthetic chemistry perspective, Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate represents an interesting challenge. The difluorocyclobutyl moiety is gaining attention in medicinal chemistry due to its potential to improve a compound's physicochemical properties. This aligns with current industry trends toward fluorinated pharmaceuticals, which account for an increasing percentage of newly approved drugs. The compound's benzoate ester group also offers opportunities for prodrug development, a hot topic in drug delivery optimization.
Analytical characterization of CAS 2229600-90-0 reveals important insights into its stability and reactivity. Advanced techniques like NMR spectroscopy and mass spectrometry have been employed to study its molecular structure, providing valuable data for researchers working on structure-activity relationships. These studies are particularly relevant given the growing emphasis on computational chemistry and AI-assisted drug design in the pharmaceutical industry.
The potential applications of Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate extend beyond traditional small-molecule drugs. Its unique structure makes it a candidate for investigation in bioconjugation strategies and as a potential linker molecule in antibody-drug conjugates (ADCs)—a rapidly growing segment of cancer therapeutics. This aligns with current research priorities in oncology drug development and targeted cancer therapies.
Quality control and synthesis optimization of CAS No. 2229600-90-0 remain active areas of research. Pharmaceutical manufacturers are particularly interested in developing scalable synthetic routes for this compound, with emphasis on green chemistry principles and process intensification. These efforts reflect broader industry trends toward sustainable pharmaceutical manufacturing and cost-effective production methods.
As research into Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate continues, its potential role in addressing current medical challenges becomes increasingly apparent. The compound's unique combination of fluorine atoms and cyclobutane ring structure may offer solutions to problems of drug resistance and metabolic instability that plague many existing therapies. This makes it particularly relevant in the context of emerging infectious diseases and antimicrobial research.
The intellectual property landscape surrounding CAS 2229600-90-0 is also worth noting. Several patent applications have emerged that incorporate this compound or its derivatives, indicating growing commercial interest. This development activity reflects the broader pharmaceutical innovation ecosystem and the search for novel chemical entities with therapeutic potential.
In conclusion, Methyl 2-(1-amino-3,3-difluorocyclobutyl)benzoate (CAS No. 2229600-90-0) represents a fascinating case study in modern medicinal chemistry. Its structural features, synthetic accessibility, and potential applications position it as a compound worthy of continued investigation. As the pharmaceutical industry evolves to meet new challenges—from personalized medicine to sustainable drug development—compounds like this will likely play an increasingly important role in shaping the future of therapeutics.
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